2-fluorocyclohexane-1-carbaldehyde
Overview
Description
2-Fluorocyclohexane-1-carbaldehyde is an organofluorine compound with the molecular formula C7H11FO . It is a derivative of cyclohexane, a cyclic hydrocarbon where the carbons of the molecule are arranged in the form of a ring . The compound is saturated, meaning that all of the carbon atoms that make up the ring are single bonded to other atoms .
Molecular Structure Analysis
The molecular structure of 2-fluorocyclohexane-1-carbaldehyde consists of a six-membered cyclohexane ring with a fluorine atom and an aldehyde group attached . The exact positions of these substituents on the ring can be determined by the numbering in the compound’s name: the fluorine atom is attached to the second carbon atom, and the aldehyde group is attached to the first carbon atom .properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-fluorocyclohexane-1-carbaldehyde can be achieved through a multi-step process involving the conversion of a starting material to the desired product. The key steps in the synthesis pathway include the introduction of a fluorine atom onto the cyclohexane ring, followed by oxidation of the resulting alcohol to the aldehyde.", "Starting Materials": [ "Cyclohexene", "Hydrogen fluoride", "Sodium borohydride", "Sodium hydroxide", "Sodium hypochlorite", "Acetic acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Addition of hydrogen fluoride to cyclohexene to form 2-fluorocyclohexane", "Step 2: Reduction of 2-fluorocyclohexane using sodium borohydride to form 2-fluorocyclohexanol", "Step 3: Oxidation of 2-fluorocyclohexanol using sodium hypochlorite and acetic acid to form 2-fluorocyclohexanone", "Step 4: Conversion of 2-fluorocyclohexanone to 2-fluorocyclohexane-1-carbaldehyde using sodium hydroxide and water" ] } | |
CAS RN |
1547065-29-1 |
Product Name |
2-fluorocyclohexane-1-carbaldehyde |
Molecular Formula |
C7H11FO |
Molecular Weight |
130.2 |
Purity |
80 |
Origin of Product |
United States |
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